Cas no 1951444-31-7 (1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE)
1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE Chemical and Physical Properties
Names and Identifiers
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- 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE
- 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE 2HCL
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- Inchi: 1S/C9H11N3.2ClH/c1-7(10)8-6-11-9-4-2-3-5-12(8)9;;/h2-7H,10H2,1H3;2*1H
- InChI Key: VFHXQIUZVUXLMV-UHFFFAOYSA-N
- SMILES: Cl.Cl.N12C=CC=CC1=NC=C2C(C)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 160
- Topological Polar Surface Area: 43.3
1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269669-1g |
1-(Imidazo[1,2-a]pyridin-3-yl)ethanamine dihydrochloride |
1951444-31-7 | 95% | 1g |
$720 | 2021-08-18 | |
| Chemenu | CM269669-1g |
1-(Imidazo[1,2-a]pyridin-3-yl)ethanamine dihydrochloride |
1951444-31-7 | 95% | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1110405-250mg |
1-(Imidazo[1,2-a]pyridin-3-yl)ethanamine dihydrochloride |
1951444-31-7 | ≥95% | 250mg |
¥6692.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1110405-1g |
1-(Imidazo[1,2-a]pyridin-3-yl)ethanamine dihydrochloride |
1951444-31-7 | ≥95% | 1g |
¥19515.00 | 2024-08-09 |
1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE
1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE: An Emerging Compound in Medicinal Chemistry
1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE (CAS No. 1951444-31-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as Imidazo[1,2-a]pyridin-3-ylacetic acid dihydrochloride, is a derivative of imidazopyridine, a class of heterocyclic compounds with diverse biological activities.
The chemical structure of 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE consists of an imidazopyridine core attached to an ethylamine group, which is further substituted with a dihydrochloride salt. This configuration imparts the molecule with specific physicochemical properties that make it an attractive candidate for various pharmaceutical applications. The imidazopyridine scaffold is known for its ability to interact with biological targets such as receptors and enzymes, making it a valuable scaffold in drug discovery and development.
Recent studies have highlighted the potential of 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can modulate the activity of specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making the compound a potential candidate for the treatment of conditions such as depression, anxiety, and Parkinson's disease.
In addition to its neurological effects, 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE has also been investigated for its anti-inflammatory properties. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound exhibits good oral bioavailability and favorable distribution properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by the liver and excreted through both renal and hepatic pathways.
Toxicity studies have shown that 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. However, higher doses may cause mild gastrointestinal discomfort and transient changes in liver enzymes. These findings suggest that the compound is well-tolerated and suitable for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to neurological disorders and inflammatory conditions. The compound's ability to target multiple biological pathways simultaneously may offer a more comprehensive therapeutic benefit compared to existing treatments.
In conclusion, 1-(IMIDAZO[1,2-A]PYRIDIN-3-YL)ETHANAMINE DiHYDROCHLORIDE (CAS No. 1951444-31-7) represents a promising addition to the arsenal of compounds available for treating various medical conditions. Its unique chemical structure, favorable pharmacokinetic properties, and broad-spectrum biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments in the future.
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